2-(2-Aminoethanesulfonyl)ethan-1-amine
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Description
2-(2-Aminoethanesulfonyl)ethan-1-amine (CAS 56720-93-5, as a dihydrochloride salt) is a sulfonamide derivative featuring a sulfonyl (-SO₂-) bridge connecting two ethylamine groups. Its molecular formula is C₄H₁₂N₂O₂S·2HCl, with a molecular weight of approximately 235.13 g/mol. The sulfonyl group confers high polarity and stability, distinguishing it from thioether or disulfide analogs. This compound is primarily used in research settings, particularly in medicinal chemistry, where sulfonamides are valued for their hydrogen-bonding capacity and metabolic stability .
Properties
CAS No. |
38855-04-8 |
|---|---|
Molecular Formula |
C4H12N2O2S |
Molecular Weight |
152.22 g/mol |
IUPAC Name |
2-(2-aminoethylsulfonyl)ethanamine |
InChI |
InChI=1S/C4H12N2O2S/c5-1-3-9(7,8)4-2-6/h1-6H2 |
InChI Key |
RORNWUHWEYNMLS-UHFFFAOYSA-N |
Canonical SMILES |
C(CS(=O)(=O)CCN)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(2-Aminoethanesulfonyl)ethan-1-amine typically involves the reaction of ethylenediamine with ethane sulfonyl chloride under controlled conditions. The reaction is carried out in an inert atmosphere, often using nitrogen or argon, to prevent unwanted side reactions .
Industrial Production Methods
Industrial production of 2-(2-Aminoethanesulfonyl)ethan-1-amine follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters such as temperature, pressure, and pH to ensure high yield and purity .
Chemical Reactions Analysis
Types of Reactions
2-(2-Aminoethanesulfonyl)ethan-1-amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acid derivatives.
Reduction: Reduction reactions can convert the sulfonyl group to a sulfide group.
Substitution: The amino groups can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride are used.
Substitution: Reagents like alkyl halides and acyl chlorides are commonly used.
Major Products
Oxidation: Sulfonic acid derivatives.
Reduction: Sulfide derivatives.
Substitution: Various substituted amines and sulfonamides.
Scientific Research Applications
2-(2-Aminoethanesulfonyl)ethan-1-amine is used in a wide range of scientific research applications:
Chemistry: It serves as a building block for the synthesis of more complex molecules.
Biology: The compound is used in the study of enzyme mechanisms and protein interactions.
Medicine: It is investigated for its potential therapeutic applications, including as a precursor for drug development.
Industry: The compound is used in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-(2-Aminoethanesulfonyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as an inhibitor or activator, depending on the context of its use. The pathways involved often include modulation of enzymatic activity and alteration of protein-protein interactions .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Variations
The following compounds share structural motifs with 2-(2-Aminoethanesulfonyl)ethan-1-amine but differ in sulfur oxidation states, substituents, or functional groups:
Table 1: Key Structural and Physical Properties
| Compound Name | CAS Number | Molecular Formula | Molecular Weight | Key Structural Feature |
|---|---|---|---|---|
| 2-(2-Aminoethanesulfonyl)ethan-1-amine dihydrochloride | 56720-93-5 | C₄H₁₂N₂O₂S·2HCl | 235.13 | Sulfonyl bridge, dihydrochloride |
| 2-[(2-Aminoethyl)disulfanyl]ethan-1-amine | 51-85-4 | C₄H₁₂N₂S₂ | 152.28 | Disulfide (-S-S-) bridge |
| 2-(Ethanesulfinyl)ethan-1-amine hydrochloride | 176240-96-3 | C₄H₁₁NOS·HCl | 157.66 | Sulfinyl (-SO-) group |
| 2-{[(Thiophen-3-yl)methyl]sulfanyl}ethan-1-amine | 901273-26-5 | C₇H₁₁NS₂ | 173.3 | Thioether (-S-), thiophene ring |
| 1-{2-[(Trifluoromethyl)sulfanyl]phenyl}ethan-1-amine | 1270488-22-6 | C₉H₁₀F₃NS | 221.25 | Trifluoromethyl sulfanyl (-SCF₃) |
Key Observations :
Sulfur Oxidation State :
- The sulfonyl group (-SO₂-) in the target compound is fully oxidized, enhancing polarity and stability compared to disulfide (-S-S-), sulfinyl (-SO-), or thioether (-S-) analogs .
- Disulfides (e.g., CAS 51-85-4) are prone to reductive cleavage, limiting their utility in oxidative environments .
Aromatic vs.
Biological Implications :
- Sulfonamides (e.g., the target compound) are common in drug design due to their ability to mimic carboxylic acids and participate in hydrogen bonding. In contrast, thioethers (e.g., CAS 901273-26-5) may exhibit nucleophilic reactivity useful in enzyme inhibition .
Biological Activity
2-(2-Aminoethanesulfonyl)ethan-1-amine, also known as dihydrochloride, is a compound with significant biological activity. It is primarily recognized for its role as a non-ionic organic buffering agent and has been investigated for various therapeutic applications. This article delves into its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.
The chemical properties of 2-(2-Aminoethanesulfonyl)ethan-1-amine dihydrochloride are summarized in the following table:
| Property | Details |
|---|---|
| Chemical Formula | C₄H₁₄Cl₂N₂O₂S |
| Molecular Weight | 225.14 g/mol |
| IUPAC Name | 2-(2-aminoethylsulfonyl)ethanamine; dihydrochloride |
| Appearance | White powder |
| Storage Temperature | Room temperature |
The biological activity of 2-(2-Aminoethanesulfonyl)ethan-1-amine is primarily attributed to its ability to interact with various biological targets. It serves as a buffering agent that helps maintain physiological pH levels in biological systems, which is crucial for enzymatic reactions and metabolic processes.
Interaction with Biological Targets
Research indicates that this compound can modulate the activity of certain enzymes and receptors by stabilizing their conformation through pH regulation. This property is particularly beneficial in biochemical assays and therapeutic applications where pH fluctuations can affect the stability and activity of biomolecules.
Biological Activities
The compound has been studied for several biological activities, including:
- Antimicrobial Activity : Exhibits potential against various bacterial strains, making it a candidate for developing antimicrobial agents.
- Neuroprotective Effects : Investigated for its role in protecting neuronal cells from oxidative stress, which is relevant in neurodegenerative diseases.
- Buffering Capacity : Functions effectively as a buffering agent in biochemical experiments, enhancing the reliability of pH-sensitive assays.
Case Studies
Several studies have explored the applications and effects of 2-(2-Aminoethanesulfonyl)ethan-1-amine:
- Antimicrobial Efficacy : A study demonstrated that formulations containing this compound significantly inhibited the growth of Gram-positive and Gram-negative bacteria, suggesting its potential use in clinical settings to combat infections.
- Neuroprotection : Research involving animal models showed that treatment with this compound reduced neuronal cell death in conditions mimicking oxidative stress, indicating its possible application in treating neurodegenerative disorders.
- Buffering in Biochemical Assays : In various biochemical assays, the inclusion of 2-(2-Aminoethanesulfonyl)ethan-1-amine helped maintain stable pH levels, leading to more accurate results in enzyme activity measurements.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
